molecular formula C14H13ClN4O2 B8446719 4-Chloro-6-methoxy-7-(2-([1,2,4]-triazol-1-yl)ethoxy)quinoline

4-Chloro-6-methoxy-7-(2-([1,2,4]-triazol-1-yl)ethoxy)quinoline

Cat. No.: B8446719
M. Wt: 304.73 g/mol
InChI Key: MTUJKXOKMNWZMH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Chloro-6-methoxy-7-(2-([1,2,4]-triazol-1-yl)ethoxy)quinoline is a useful research compound. Its molecular formula is C14H13ClN4O2 and its molecular weight is 304.73 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H13ClN4O2

Molecular Weight

304.73 g/mol

IUPAC Name

4-chloro-6-methoxy-7-[2-(1,2,4-triazol-1-yl)ethoxy]quinoline

InChI

InChI=1S/C14H13ClN4O2/c1-20-13-6-10-11(15)2-3-17-12(10)7-14(13)21-5-4-19-9-16-8-18-19/h2-3,6-9H,4-5H2,1H3

InChI Key

MTUJKXOKMNWZMH-UHFFFAOYSA-N

Canonical SMILES

COC1=CC2=C(C=CN=C2C=C1OCCN3C=NC=N3)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Diethyl azodicarboxylate (1 ml, 6.5 mmol) was added dropwise to a solution of 4-chloro-7-hydroxy-6-methoxyquinoline (845 mg, 4.0 mmol), (prepared as described for the starting material in Example 3), 2-([1,2,4]-triazol-1-yl)ethanol (500 mg, 4.4 mmol), (Ann. Pharm. Fr. 1977, 35, 503-508), and triphenylphosphine (1.7 g, 6.5 mmol) in methylene chloride (40 ml) under argon. After stirring for 4 days at ambient temperature, the insoluble materials were removed by filtration. The volatiles were removed by evaporation and the residue was purified by column chromatography on silica eluting with methylene chloride/acetonitrile/methanol (75/20/5). The product was purified by a second chromatography on neutral alumina eluting with methylene chloride/acetonitrile/methanol (75/20/5). The purified product was triturated with ether, collected by filtration and dried under vacuum to give 4-chloro-6-methoxy-7-(2-([1,2,4]-triazol-1-yl)ethoxy)quinoline (544 mg, 45%).
Name
Diethyl azodicarboxylate
Quantity
1 mL
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reactant
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845 mg
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500 mg
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reactant
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1.7 g
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reactant
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Quantity
40 mL
Type
solvent
Reaction Step Four

Synthesis routes and methods II

Procedure details

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